Cas no 72826-77-8 (beta,beta-Caroten-2,3-diol)

• Product Name: beta,beta-Caroten-2,3-diol
• CAS No: 72826-77-8
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 2007695
• Update Time: 2025-04-21

beta,beta-Caroten-2,3-diol Chemical and Physical Properties

Names and Identifiers

• beta,beta-Caroten-2,3-diol

• Inchi： 1S/C40H56O2/c1-29(18-13-20-31(3)23-25-35-33(5)22-15-27-39(35,7)8)16-11-12-17-30(2)19-14-21-32(4)24-26-36-34(6)28-37(41)38(42)40(36,9)10/h11-14,16-21,23-26,37-38,41-42H,15,22,27-28H2,1-10H3
• InChI Key： RSCRFTMXJDBKHT-UHFFFAOYSA-N
• SMILES： CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)C(O)C(O)CC=1C)C)C)C=CC=C(C=CC1C(C)(C)CCCC=1C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• XLogP3: 11.415

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids